Cas no 361479-46-1 (3-(2,5-dioxopyrrolidin-1-yl)-N-2-(methylsulfanyl)-1,3-benzothiazol-6-ylbenzamide)

• Product Name: 3-(2,5-dioxopyrrolidin-1-yl)-N-2-(methylsulfanyl)-1,3-benzothiazol-6-ylbenzamide
• CAS No: 361479-46-1
• MF: C₁₉H₁₅N₃O₃S₂
• MW: 397.47070145607
• CID: 6043092
• PubChem ID: 5202301
• Update Time: 2025-06-20

3-(2,5-dioxopyrrolidin-1-yl)-N-2-(methylsulfanyl)-1,3-benzothiazol-6-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3-(2,5-dioxopyrrolidin-1-yl)-N-2-(methylsulfanyl)-1,3-benzothiazol-6-ylbenzamide
• Benzamide, 3-(2,5-dioxo-1-pyrrolidinyl)-N-[2-(methylthio)-6-benzothiazolyl]-
• EU-0039357
• 3-(2,5-dioxopyrrolidin-1-yl)-N-(2-methylsulfanyl-1,3-benzothiazol-6-yl)benzamide
• 361479-46-1
• F0700-0154
• 3-(2,5-dioxopyrrolidin-1-yl)-N-(2-(methylthio)benzo[d]thiazol-6-yl)benzamide
• AKOS000928119
• 3-(2,5-dioxopyrrolidin-1-yl)-N-[2-(methylsulfanyl)-1,3-benzothiazol-6-yl]benzamide
• SR-01000443606-1
• Oprea1_640660
• SR-01000443606

• Inchi： 1S/C19H15N3O3S2/c1-26-19-21-14-6-5-12(10-15(14)27-19)20-18(25)11-3-2-4-13(9-11)22-16(23)7-8-17(22)24/h2-6,9-10H,7-8H2,1H3,(H,20,25)
• InChI Key： SOKZWIYVUDXQBE-UHFFFAOYSA-N
• SMILES： C(NC1C=C2SC(SC)=NC2=CC=1)(=O)C1=CC=CC(N2C(=O)CCC2=O)=C1

Computed Properties

• Exact Mass: 397.05548370g/mol
• Monoisotopic Mass: 397.05548370g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 601
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 133Ų

Experimental Properties

• Density: 1.50±0.1 g/cm3(Predicted)
• pka: 11.85±0.43(Predicted)

Additional information on 3-(2,5-dioxopyrrolidin-1-yl)-N-2-(methylsulfanyl)-1,3-benzothiazol-6-ylbenzamide

3-(2,5-Dioxopyrrolidin-1-yl)-N-2-(Methylsulfanyl)-1,3-Benzothiazol-6-ylbenzamide (CAS No. 361479-46-1): An Overview

3-(2,5-Dioxopyrrolidin-1-yl)-N-2-(methylsulfanyl)-1,3-benzothiazol-6-ylbenzamide (CAS No. 361479-46-1) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of benzothiazoles and is characterized by its unique structural features, which include a dioxopyrrolidine moiety and a methylsulfanyl group. These structural elements contribute to its biological activity and make it a promising candidate for various pharmacological studies.

The dioxopyrrolidine moiety in the structure of 3-(2,5-dioxopyrrolidin-1-yl)-N-2-(methylsulfanyl)-1,3-benzothiazol-6-ylbenzamide is known for its ability to form stable amide bonds, which are crucial for the compound's reactivity and stability. This feature makes it particularly useful in the synthesis of bioactive molecules and drug conjugates. The methylsulfanyl group, on the other hand, introduces additional chemical reactivity and can influence the compound's interactions with biological targets.

Recent studies have highlighted the potential of 3-(2,5-dioxopyrrolidin-1-yl)-N-2-(methylsulfanyl)-1,3-benzothiazol-6-ylbenzamide in various therapeutic areas. One notable application is in the treatment of inflammatory diseases. Research has shown that this compound exhibits potent anti-inflammatory properties by inhibiting key enzymes involved in the inflammatory response. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 3-(2,5-dioxopyrrolidin-1-yl)-N-2-(methylsulfanyl)-1,3-benzothiazol-6-ylbenzamide effectively inhibited cyclooxygenase (COX) enzymes, which are central to the production of prostaglandins and other inflammatory mediators.

In addition to its anti-inflammatory properties, 3-(2,5-dioxopyrrolidin-1-yl)-N-2-(methylsulfanyl)-1,3-benzothiazol-6-ylbenzamide has shown promise in cancer research. Preclinical studies have indicated that this compound can induce apoptosis in cancer cells by targeting specific signaling pathways. A study published in Cancer Research reported that 3-(2,5-dioxopyrrolidin-1-yl)-N-2-(methylsulfanyl)-1,3-benzothiazol-6-ylbenzamide selectively induced cell death in human breast cancer cells by disrupting mitochondrial function and activating caspase-dependent apoptosis pathways.

The benzothiazole core of 3-(2,5-dioxopyrrolidin-1-yl)-N-2-(methylsulfanyl)-1,3-benzothiazol-6-ylbenzamide is another key structural element that contributes to its biological activity. Benzothiazoles are known for their diverse pharmacological properties, including antimicrobial, antifungal, and antiviral activities. This versatility makes 3-(2,5-dioxopyrrolidin-1-yl)-N-2-(methylsulfanyl)-1,3-benzothiazol-6-ylbenzamide a valuable scaffold for the development of new therapeutic agents.

Furthermore, the compound's dioxopyrrolidine moiety enhances its solubility and bioavailability, which are critical factors for drug development. Improved solubility can lead to better absorption and distribution within the body, thereby enhancing the compound's therapeutic efficacy. This property has been explored in several preclinical studies that have demonstrated enhanced pharmacokinetic profiles for 3-(2,5-dioxopyrrolidin-1-yl)-N-2-(methylsulfanyl)-1,3-benzothiazol-6-ylbenzamide compared to similar compounds without the dioxopyrrolidine group.

The synthesis of 3-(2,5-dioxopyrrolidin-1-y l)-N - 2 -( methylsulfanyl ) - 1 , 3 - benzothiazol - 6 - ylbenzamide involves a multi-step process that requires careful control of reaction conditions to ensure high yields and purity. The synthesis typically begins with the formation of the dioxopyrrolidine ring through a cyclization reaction followed by functionalization steps to introduce the benzothiazole and methylsulfanyl groups. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for further research and development.

In conclusion, 3 -( 2 , 5 - dioxopyrrolidin - 1 - yl ) - N - 2 -( methylsulfanyl ) - 1 , 3 - benzothiazol - 6 - ylbenzamide (CAS No. 361479 -46 -1) is a multifaceted compound with significant potential in various therapeutic areas. Its unique structural features and biological activities make it an attractive candidate for further investigation and development as a novel therapeutic agent. Ongoing research continues to uncover new applications and mechanisms of action for this compound, highlighting its importance in modern medicinal chemistry.